Cas no 76965-49-6 (Urea,N,N'-bis[(phenylsulfonyl)methyl]-)

Urea,N,N'-bis[(phenylsulfonyl)methyl]- structure
76965-49-6 structure
Product Name:Urea,N,N'-bis[(phenylsulfonyl)methyl]-
CAS No:76965-49-6
MF:C15H16N2O5S2
MW:368.427941322327
CID:577755
PubChem ID:3018689
Update Time:2025-04-19

Urea,N,N'-bis[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N'-bis[(phenylsulfonyl)methyl]-
    • 1,3-bis(benzenesulfonylmethyl)urea
    • 1,3-bis[(phenylsulphonyl)methyl]urea
    • 1,3-Bis((phenylsulphonyl)methyl)urea
    • 1,3-bis[(phenylsulfonyl)methyl]urea
    • N,N'-Bis[(benzenesulfonyl)methyl]carbamimidic acid
    • NS00058660
    • EINECS 278-582-2
    • SCHEMBL11306682
    • 76965-49-6
    • DTXSID50998241
    • Inchi: 1S/C15H16N2O5S2/c18-15(16-11-23(19,20)13-7-3-1-4-8-13)17-12-24(21,22)14-9-5-2-6-10-14/h1-10H,11-12H2,(H2,16,17,18)
    • InChI Key: LXVYBJVWOGJFJO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CNC(NCS(C1C=CC=CC=1)(=O)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 368.050063
  • Monoisotopic Mass: 368.050063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.389
  • Boiling Point: 720.5°C at 760 mmHg
  • Flash Point: 389.6°C
  • Refractive Index: 1.597

Urea,N,N'-bis[(phenylsulfonyl)methyl]- Related Literature

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